Cas no 2138263-21-3 (Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-)
Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-
-
- Inchi: 1S/C12H26N2O/c1-6-7-11(4)12(15)14(5)9-8-13-10(2)3/h10-11,13H,6-9H2,1-5H3
- InChI Key: IJOFJTJCEPIQDO-UHFFFAOYSA-N
- SMILES: C(N(C)CCNC(C)C)(=O)C(C)CCC
Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-692255-0.05g |
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide |
2138263-21-3 | 0.05g |
$972.0 | 2023-03-10 | ||
| Enamine | EN300-692255-0.1g |
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide |
2138263-21-3 | 0.1g |
$1019.0 | 2023-03-10 | ||
| Enamine | EN300-692255-0.25g |
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide |
2138263-21-3 | 0.25g |
$1065.0 | 2023-03-10 | ||
| Enamine | EN300-692255-0.5g |
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide |
2138263-21-3 | 0.5g |
$1111.0 | 2023-03-10 | ||
| Enamine | EN300-692255-1.0g |
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide |
2138263-21-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-692255-2.5g |
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide |
2138263-21-3 | 2.5g |
$2268.0 | 2023-03-10 | ||
| Enamine | EN300-692255-5.0g |
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide |
2138263-21-3 | 5.0g |
$3355.0 | 2023-03-10 | ||
| Enamine | EN300-692255-10.0g |
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide |
2138263-21-3 | 10.0g |
$4974.0 | 2023-03-10 |
Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-
Recent Advances in the Study of Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS: 2138263-21-3)
Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-, with the CAS number 2138263-21-3, has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a focal point for innovative drug development.
The background of this research stems from the growing need for novel bioactive compounds that can address unmet medical needs, particularly in the areas of neurodegenerative diseases and cancer. The compound's structural similarity to known neuromodulators and its ability to interact with specific biological targets have spurred interest among researchers. Preliminary investigations suggest that it may exhibit selective binding to certain receptor subtypes, offering a potential avenue for targeted therapy.
Recent methodological approaches have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and high-throughput screening to characterize the compound's properties. These studies have provided detailed insights into its molecular interactions and stability under physiological conditions. Additionally, computational modeling has been utilized to predict its pharmacokinetic and pharmacodynamic profiles, further guiding experimental designs.
Key findings from these studies indicate that Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- exhibits moderate bioavailability and favorable binding affinity to its target receptors. In vitro and in vivo experiments have demonstrated its efficacy in modulating specific signaling pathways, with minimal off-target effects. These results underscore its potential as a lead compound for further optimization and clinical development.
In conclusion, the latest research on Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS: 2138263-21-3) highlights its therapeutic promise and sets the stage for future investigations. Continued efforts to refine its synthetic routes, enhance its pharmacological properties, and explore its applications in disease models will be critical in translating these findings into clinical benefits. This compound represents a noteworthy addition to the growing arsenal of bioactive molecules in the chemical biology and pharmaceutical landscape.
2138263-21-3 (Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)